Cas no 2227676-19-7 ((2R)-4-(3-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(3-methoxyphenyl)butan-2-ol
• CAS No: 2227676-19-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6419865
• PubChem ID: 93965012
• Update Time: 2025-10-31

(2R)-4-(3-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-methoxyphenyl)butan-2-ol
• 2227676-19-7
• EN300-1809928

• Inchi： 1S/C11H16O2/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8-9,12H,6-7H2,1-2H3/t9-/m1/s1
• InChI Key： FYWOPVXBBQYAEG-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(3-methoxyphenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(3-methoxyphenyl)butan-2-ol (CAS No. 2227676-19-7)

(2R)-4-(3-methoxyphenyl)butan-2-ol (CAS No. 2227676-19-7) is a chiral compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a methoxy-substituted phenyl group and a chiral center at the C-2 position of the butanol chain. These properties make it an attractive candidate for various synthetic and biological studies.

The synthesis of (2R)-4-(3-methoxyphenyl)butan-2-ol has been extensively explored in the literature. One of the most common methods involves the asymmetric reduction of 4-(3-methoxyphenyl)butan-2-one using a chiral catalyst, such as a rhodium complex with a chiral ligand. This approach not only ensures high enantiomeric purity but also provides good yields, making it suitable for large-scale production. Recent advancements in catalytic asymmetric synthesis have further optimized this process, reducing reaction times and improving overall efficiency.

In terms of its physical and chemical properties, (2R)-4-(3-methoxyphenyl)butan-2-ol is a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions, although it is sensitive to strong acids and bases, which can lead to decomposition or isomerization.

The biological activity of (2R)-4-(3-methoxyphenyl)butan-2-ol has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. Additionally, preliminary animal studies have indicated that it may have neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The mechanism of action of (2R)-4-(3-methoxyphenyl)butan-2-ol is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-κB activation, the compound can reduce the expression of inflammatory genes and thereby mitigate inflammatory responses.

Another area of interest is the potential use of (2R)-4-(3-methoxyphenyl)butan-2-ol as a chiral building block in organic synthesis. Its unique structure makes it an excellent starting material for the preparation of more complex molecules with diverse biological activities. For example, it can be used to synthesize novel derivatives with enhanced pharmacological properties or to create libraries of compounds for high-throughput screening in drug discovery programs.

The safety profile of (2R)-4-(3-methoxyphenyl)butan-2-ol has also been evaluated in several studies. Toxicity assessments have shown that it has low acute toxicity when administered orally or intraperitoneally to rodents. However, chronic exposure may pose some risks, particularly at high doses or prolonged exposure times. Therefore, appropriate safety measures should be taken when handling this compound in both research and industrial settings.

In conclusion, (2R)-4-(3-methoxyphenyl)butan-2-ol (CAS No. 2227676-19-7) is a versatile and promising compound with significant potential in various fields, including pharmaceuticals, organic synthesis, and materials science. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in modern chemistry and biology.